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Compound of Interest

Compound Name: 5-Methoxy-2-methylbenzoic acid

Cat. No.: B184036 Get Quote

An In-Depth Technical Guide to 5-Methoxy-2-
methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 5-Methoxy-2-methylbenzoic acid (CAS No: 3168-59-0). The

information is curated for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Physical and Chemical Properties
5-Methoxy-2-methylbenzoic acid is a white to off-white crystalline solid.[1] It is characterized

by a methoxy group at the 5-position and a methyl group at the 2-position of the benzoic acid

backbone.

Table 1: Physical and Chemical Properties of 5-Methoxy-2-methylbenzoic Acid
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Property Value Source(s)

Molecular Formula C₉H₁₀O₃ [1][2][3]

Molecular Weight 166.17 g/mol [2][3]

CAS Number 3168-59-0 [1][2][3]

Melting Point 146-147 °C ChemSrc

Boiling Point 306.0 ± 22.0 °C at 760 mmHg ChemSrc

Solubility
Soluble in organic solvents;

limited solubility in water.[1]
[1]

Appearance
White to off-white crystalline

solid.[1]
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 5-
Methoxy-2-methylbenzoic acid. While specific, detailed spectra are proprietary to chemical

suppliers, the expected spectral characteristics are as follows:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methoxy group protons, and the methyl group protons, with chemical shifts and

coupling patterns characteristic of the 2,5-disubstituted benzoic acid structure.

¹³C NMR: The carbon-13 NMR spectrum will exhibit unique resonances for each carbon

atom in the molecule, providing a fingerprint for the carbon skeleton.

Infrared (IR) Spectroscopy: The IR spectrum will display characteristic absorption bands for

the carboxylic acid O-H and C=O stretching vibrations, as well as C-O stretching from the

methoxy group and aromatic C-H and C=C bonds.

Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the

compound, with the molecular ion peak (M+) expected at m/z 166.

Experimental Protocols
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Synthesis of 5-Methoxy-2-methylbenzoic Acid
A general synthetic approach to 5-Methoxy-2-methylbenzoic acid can be adapted from

methods used for similar substituted benzoic acids. One plausible route involves the

methylation of a corresponding hydroxybenzoic acid precursor.

A representative, though not specifically cited for this exact molecule, synthetic workflow is

presented below:
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Starting Material

Methylation

Work-up & Purification

Final Product

5-Hydroxy-2-methylbenzoic acid

Dimethyl sulfate (DMS) or Methyl iodide
Base (e.g., K₂CO₃, NaOH)

Solvent (e.g., Acetone, DMF)

1.

Stirring at room temperature or gentle heating

Quench reaction with water

2.

Acidify with HCl to precipitate the product

Filter the solid

Recrystallize from a suitable solvent (e.g., ethanol/water)

5-Methoxy-2-methylbenzoic acid
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Sample containing
5-Methoxy-2-methylbenzoic acid

Dissolve in mobile phase

Filter through 0.45 µm filter

Inject into HPLC system

Data acquisition and analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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